Cas no 74947-08-3 (2-Cyclohexen-1-one,6-methyl-3-(1-methylethyl)-, oxime, (1E)-)

• Product Name: 2-Cyclohexen-1-one,6-methyl-3-(1-methylethyl)-, oxime, (1E)-
• CAS No: 74947-08-3
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 557558
• PubChem ID: 45096369
• Update Time: 2025-04-19

2-Cyclohexen-1-one,6-methyl-3-(1-methylethyl)-, oxime, (1E)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,6-methyl-3-(1-methylethyl)-, oxime, (1E)-
• 2-Cyclohexen-1-one,6-methyl-3-(1-methylethyl)-,oxime,(E)-(9CI)
• methyl nipecotate hydrochloride
• Methyl Piperidine-3-carboxylate Hydrochloride
• piperidine-3-carboxylic acid methyl ester,hydrochloride
• 74947-08-3

• Inchi： 1S/C10H17NO/c1-7(2)9-5-4-8(3)10(6-9)11-12/h6-8,12H,4-5H2,1-3H3/b11-10-
• InChI Key： JDRUHJWYXNXTIN-KHPPLWFESA-N
• SMILES： O/N=C1/C=C(C(C)C)CCC/1C

Computed Properties

• Exact Mass: 167.13100
• Monoisotopic Mass: 167.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 32.59000
• LogP: 2.82890